Cas no 1091729-93-9 (7-methyl-Imidazo[1,2-a]pyrimidin-5-ol)

• Product Name: 7-methyl-Imidazo[1,2-a]pyrimidin-5-ol
• CAS No: 1091729-93-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD21336134
• CID: 1098476
• PubChem ID: 379148
• Update Time: 2025-08-05

7-methyl-Imidazo[1,2-a]pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl-Imidazo[1,2-a]pyrimidin-5-ol
• 1091729-93-9
• DB-296137
• 7-methyl-5H,8H-imidazo[1,2-a]pyrimidin-5-one
• F83073
• ALBB-005085
• 7-methyl-8H-imidazo[1,2-a]pyrimidin-5-one
• XMHZAUAGCWKBII-UHFFFAOYSA-N
• CCG-327877
• AKOS030230603
• 39567-76-5
• CS-0214913
• SCHEMBL23295655
• MFCD09455049
• Z2050688101
• AKOS002295297
• 7-Methylimidazo[1,2-a]pyrimidin-5(8H)-one, AldrichCPR
• MFCD21336134
• 5-Hydroxy-7-methylimidazo[1,2-a]pyrimidine
• STK320339
• imidazo[1,2-a]pyrimidin-5-ol,7-methyl-
• EN300-204231
• Imidazo[1,2-a]pyrimidin-5(1H)-one, 7-methyl-
• F20269
• NSC663549
• 7-Methylimidazo[1,2-a]pyrimidin-5-ol
• NSC-663549
• 7-Methylimidazo[1,2-a]pyrimidin-5(8H)-one
• DTXSID90327516
• LS-01912
• SCHEMBL1681613

• MDL： MFCD21336134
• Inchi： 1S/C7H7N3O/c1-5-4-6(11)10-3-2-8-7(10)9-5/h2-4H,1H3,(H,8,9)
• InChI Key： DGIMBVGOMSXDFW-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC2=NC=CN21

Computed Properties

• Exact Mass: 149.059
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines